Cas no 153558-55-5 (Benzenebutanamide, N-propyl-)

• Product Name: Benzenebutanamide, N-propyl-
• CAS No: 153558-55-5
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 1333360
• Update Time: 2024-08-18

Benzenebutanamide, N-propyl- Chemical and Physical Properties

Names and Identifiers

• Benzenebutanamide, N-propyl-

• Inchi： 1S/C13H19NO/c1-2-11-14-13(15)10-6-9-12-7-4-3-5-8-12/h3-5,7-8H,2,6,9-11H2,1H3,(H,14,15)
• InChI Key： XTPYDPZDFVWCCJ-UHFFFAOYSA-N
• SMILES： C1(CCCC(NCCC)=O)=CC=CC=C1

Computed Properties

• Exact Mass: 205.14677

Experimental Properties

• Density: 0.974±0.06 g/cm3(Predicted)
• Boiling Point: 377.4±21.0 °C(Predicted)
• PSA: 29.1
• pka: 16.41±0.46(Predicted)